N-(2,6-dimethylphenyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-(2,6-dimethylphenyl)-2-[3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenylpyrrolo[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C26H28N4O3S/c1-17-9-8-10-18(2)22(17)27-21(31)16-34-26-28-23-20(19-11-6-5-7-12-19)15-29(3)24(23)25(32)30(26)13-14-33-4/h5-12,15H,13-14,16H2,1-4H3,(H,27,31)
• InChI Key: LGNJCMPLVQDKLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2CCOC)N(C=C3C4=CC=CC=C4)C
• Molecular Formula: C26H28N4O3S
• Molecular Weight: 476.6 g/mol

Description

N-(2,6-dimethylphenyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C26H28N4O3S and its molecular weight is 476.6. The purity is usually 95%.
BenchChem offers high-quality N-(2,6-dimethylphenyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,6-dimethylphenyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

Research has focused on the synthesis and structural determination of heterocyclic derivatives, showcasing the chemical versatility of compounds with similar structures. For instance, the study by Banfield et al. (1987) discusses the formation and X-ray structure determination of related heterocyclic derivatives, emphasizing the importance of structural analysis in understanding the reactivity and potential applications of such compounds (Banfield, Fallon, & Gatehouse, 1987).

Antimicrobial and Anti-inflammatory Applications

Several studies have explored the antimicrobial and anti-inflammatory potentials of compounds structurally related to N-(2,6-dimethylphenyl)-2-((3-(2-methoxyethyl)-5-methyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)acetamide. For example, Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds derived from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Radiosynthesis for Imaging Applications

The development of radioligands for imaging purposes, such as [18F]PBR111, highlights the applicative potential of related compounds in medical diagnostics. Dollé et al. (2008) presented a method for the radiosynthesis of a selective radioligand targeting the translocator protein (18 kDa), important for positron emission tomography (PET) imaging (Dollé, Hinnen, Damont, Kuhnast, Fookes, Pham, Tavitian, & Katsifis, 2008).

Potential as Antitumor Agents

The synthesis and evaluation of antitumor activity of new heterocyclic compounds, as explored by Hafez and El-Gazzar (2017), indicate the therapeutic potential of these molecules against various cancer cell lines, suggesting a promising area for further research into compounds with similar structures (Hafez & El-Gazzar, 2017).